Cas no 2351987-38-5 (Tert-butyl 2-amino-3-(2-fluoro-5-iodophenyl)propanoate)

• Product Name: Tert-butyl 2-amino-3-(2-fluoro-5-iodophenyl)propanoate
• CAS No: 2351987-38-5
• MF: C₁₃H₁₇FINO₂
• MW: 365.182459592819
• CID: 5619063
• PubChem ID: 165921551
• Update Time: 2025-06-12

Tert-butyl 2-amino-3-(2-fluoro-5-iodophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28300381
• tert-butyl 2-amino-3-(2-fluoro-5-iodophenyl)propanoate
• 2351987-38-5
• Tert-butyl 2-amino-3-(2-fluoro-5-iodophenyl)propanoate

• Inchi： 1S/C13H17FINO2/c1-13(2,3)18-12(17)11(16)7-8-6-9(15)4-5-10(8)14/h4-6,11H,7,16H2,1-3H3
• InChI Key： QHSOVPZTDMBXBN-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1)CC(C(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 365.02880g/mol
• Monoisotopic Mass: 365.02880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-amino-3-(2-fluoro-5-iodophenyl)propanoate

Research Brief on Tert-butyl 2-amino-3-(2-fluoro-5-iodophenyl)propanoate (CAS: 2351987-38-5) in Chemical Biology and Pharmaceutical Applications

Tert-butyl 2-amino-3-(2-fluoro-5-iodophenyl)propanoate (CAS: 2351987-38-5) is a fluorinated and iodinated amino acid derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of targeted therapies and diagnostic agents. Its unique structural features, including the tert-butyl ester protecting group and the halogenated aromatic ring, make it a valuable building block for drug discovery and radiopharmaceutical applications.

Recent studies have highlighted the role of this compound in the synthesis of novel kinase inhibitors, where the 2-fluoro-5-iodophenyl moiety contributes to enhanced target binding affinity and selectivity. The iodine atom, in particular, offers opportunities for further functionalization through cross-coupling reactions or for use in radioiodination procedures, making this compound relevant for both therapeutic and imaging applications. Several research groups have reported its incorporation into proteolysis-targeting chimeras (PROTACs) and other bifunctional molecules designed for targeted protein degradation.

In synthetic methodology developments, researchers have optimized the preparation of Tert-butyl 2-amino-3-(2-fluoro-5-iodophenyl)propanoate through asymmetric hydrogenation or enzymatic resolution approaches, achieving high enantiomeric purity critical for pharmaceutical applications. The compound's stability under various reaction conditions has been systematically investigated, with recent publications demonstrating its utility in multi-step synthetic routes toward complex bioactive molecules. These advances have been particularly valuable in medicinal chemistry programs targeting neurological disorders and oncology indications.

From a pharmacological perspective, derivatives synthesized from this intermediate have shown promising in vitro activity against several disease-relevant targets. Recent patent filings indicate its use in developing positron emission tomography (PET) tracers, where the fluorine-18 labeled analogs are being evaluated for diagnostic imaging applications. The compound's potential in radiopharmaceuticals is further enhanced by the presence of both fluorine and iodine atoms, allowing for straightforward isotopic exchange reactions to create various labeled versions for different applications.

Ongoing research continues to explore new applications for this versatile intermediate, with particular focus on its incorporation into next-generation targeted therapies and imaging agents. The compound's unique combination of chemical functionality and synthetic accessibility positions it as an important tool in modern drug discovery efforts. Future directions may include its application in antibody-drug conjugates (ADCs) and other targeted delivery systems, where its chemical handles could enable precise conjugation strategies while maintaining biological activity.